Cas no 898911-73-4 ((cyclobutylmethyl)(cyclopropylmethyl)amine)

• Product Name: (cyclobutylmethyl)(cyclopropylmethyl)amine
• CAS No: 898911-73-4
• MF: C₉H₁₇N
• MW: 139.23798251152
• MDL: MFCD12138788
• CID: 585719
• PubChem ID: 17863099
• Update Time: 2025-07-22

(cyclobutylmethyl)(cyclopropylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, N-(cyclopropylmethyl)-
• 1-cyclobutyl-N-(cyclopropylmethyl)methanamine
• (cyclobutylmethyl)(cyclopropylmethyl)amine
• 898911-73-4
• DTXSID80591380
• EN300-195023
• AKOS009591855
• SCHEMBL1678325

• MDL： MFCD12138788
• Inchi： 1S/C9H17N/c1-2-8(3-1)6-10-7-9-4-5-9/h8-10H,1-7H2
• InChI Key： JXXBNDVAWWXOIG-UHFFFAOYSA-N
• SMILES： N(CC1CCC1)CC1CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Additional information on (cyclobutylmethyl)(cyclopropylmethyl)amine

Introduction to (Cyclobutylmethyl)(Cyclopropylmethyl)Amine (CAS No 898911-73-4)

The compound (Cyclobutylmethyl)(Cyclopropylmethyl)Amine, identified by the CAS number 898911-73-4, is a specialized organic compound with a unique structure and potential applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its intriguing properties and the potential for innovative uses in drug design, polymer synthesis, and advanced materials development.

At its core, (Cyclobutylmethyl)(Cyclopropylmethyl)Amine consists of two distinct cyclic structures: a cyclobutane ring and a cyclopropane ring, both attached to a central amine group via methyl linkers. This combination creates a molecule with significant steric hindrance and unique electronic properties, making it an interesting subject for both theoretical and experimental studies.

Recent research has focused on understanding the electronic structure and reactivity of this compound. Studies have shown that the strained rings in the molecule can influence its reactivity significantly, potentially making it a valuable building block in organic synthesis. For instance, the cyclopropane ring is known for its high ring strain, which can be harnessed in various chemical transformations to generate reactive intermediates.

In terms of applications, (Cyclobutylmethyl)(Cyclopropylmethyl)Amine has shown promise in the field of medicinal chemistry. Its rigid structure and ability to form hydrogen bonds make it a potential candidate for drug design, particularly in targeting specific protein pockets or enzyme active sites. Researchers have explored its potential as a lead compound in anti-cancer drug development, where its unique properties could contribute to the design of more effective therapeutic agents.

Another area of interest is its role in polymer science. The amine functionality of this compound allows for versatile interactions, making it a potential precursor for synthesizing novel polymers with tailored mechanical and thermal properties. Recent studies have demonstrated that incorporating this compound into polymer networks can enhance their stability under harsh conditions, opening up possibilities for advanced materials used in aerospace or electronics industries.

The synthesis of (Cyclobutylmethyl)(Cyclopropylmethyl)Amine has also been a topic of extensive research. Traditional methods involve multi-step reactions with various coupling agents, but recent advancements have introduced more efficient pathways using catalytic systems or microwave-assisted synthesis techniques. These improvements have not only enhanced the yield but also reduced the environmental footprint of the production process.

In terms of safety and handling, while this compound is not classified as a hazardous material under current regulations, proper precautions should still be taken during handling and storage to ensure laboratory safety. Its stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme thermal or oxidative stress.

Looking ahead, ongoing research continues to explore new avenues for utilizing (Cyclobutylmethyl)(Cyclopropylmethyl)Amine. Collaborative efforts between academic institutions and industry partners are paving the way for innovative applications in areas such as nanotechnology and green chemistry. The compound's ability to participate in diverse chemical reactions makes it a valuable tool for addressing some of the most pressing challenges in modern science.